![molecular formula C14H20Cl3NO2 B4627865 (3,5-dichloro-4-ethoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine hydrochloride](/img/structure/B4627865.png)
(3,5-dichloro-4-ethoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of compounds involving tetrahydrofuran units can be achieved through various methods, including electrophilic cyclization of allyl-hydroxy esters mediated by reagents like metachloroperoxybenzoic acid. This approach offers a stereoselective pathway to cis or trans 2,5-disubstituted tetrahydrofurans, which are key intermediates in synthesizing complex molecules like "(3,5-dichloro-4-ethoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine hydrochloride" (Iqbal, Pandey, & Chauhan, 1991).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated through computational and spectroscopic studies, highlighting the role of intramolecular interactions. For instance, Schiff base compounds exhibit a strong intramolecular hydrogen bond, O-H...N, which significantly impacts their molecular geometry and electronic properties (Habibi, Shojaee, Ranjbar, Memarian, Kanayama, & Suzuki, 2013).
Chemical Reactions and Properties
The chemical reactions and properties of "this compound" are likely influenced by its functional groups. Compounds with similar structures have been shown to undergo a variety of reactions, including nucleophilic substitutions and reductive aminations, which can modify the molecular framework and introduce new functionalities (Bracher, Glas, & Wirawan, 2021).
Scientific Research Applications
Hexadentate Amine Phenol Ligands for Metal Ions
Research on hexadentate N3O3 amine phenols, including derivatives that resemble the core structure of the query compound, focuses on their applications in coordinating group 13 metal ions. These ligands, obtained through the reduction of Schiff bases derived from triaminopropane and salicylaldehydes, demonstrate the potential for creating complex metal ions with specific properties, such as intrastrand and interstrand hydrogen bonding in polydentate tripodal amine phenols, which could be pivotal in catalysis or materials science (Liu, Wong, Rettig, & Orvig, 1993).
Synthesis and Pharmacology of Novel Compounds
The synthesis and pharmacological evaluation of novel compounds, including those with structures related to the query chemical, have been extensively studied. For instance, the synthesis of enantiomers of certain benzisoxazole derivatives and their impact on GABA uptake mechanisms offer insights into developing selective inhibitors for neurological conditions (Falch et al., 1999).
Toxicokinetics and Analytical Toxicology
Toxicokinetic studies of novel NBOMe derivatives, closely related to the query compound in terms of structural complexity, aim at understanding drug interactions, elimination routes, and the development of toxicological screening procedures. These studies are crucial in forensic and clinical toxicology for identifying substance abuse and intoxication risks (Richter et al., 2019).
Metal Complexes for Removal of Heavy Metals
The development of new tetradentate ligands, which include structures akin to the query compound, for the removal of heavy metals from environments showcases the application of such compounds in environmental sciences and engineering. Stability constants of metal complexes with these ligands have been determined, illustrating their potential in treating polluted environments (Kim, Kim, & Lee, 2007).
properties
IUPAC Name |
N-[(3,5-dichloro-4-ethoxyphenyl)methyl]-1-(oxolan-2-yl)methanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19Cl2NO2.ClH/c1-2-18-14-12(15)6-10(7-13(14)16)8-17-9-11-4-3-5-19-11;/h6-7,11,17H,2-5,8-9H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYKKXTZNHNVCMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCC2CCCO2)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20Cl3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.